Methyl 4-amino-3-(3,4-difluorophenyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 4-amino-3-(3,4-difluorophenyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C11H8F2N2O2S2/c1-17-10(16)8-9(14)15(11(18)19-8)5-2-3-6(12)7(13)4-5/h2-4H,14H2,1H3
• InChI Key: HGEHMQDRYPCZEM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N(C(=S)S1)C2=CC(=C(C=C2)F)F)N
• Molecular Formula: C11H8F2N2O2S2
• Molecular Weight: 302.3 g/mol

Description

The compound is a derivative of thiazole, which is a heterocyclic compound. Thiazoles are aromatic compounds that contain both sulfur and nitrogen in a five-membered ring. They are key structural fragments of many pharmaceuticals and biologically active molecules.

Synthesis Analysis

Thiazoles can be synthesized through several methods, including the reaction of α-haloketones with thioamides. The synthesis of specific derivatives would depend on the substituents present in the molecule.

Molecular Structure Analysis

The molecular structure of thiazoles involves a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom. The specific structure of your compound would depend on the positions and types of the substituents.

Chemical Reactions Analysis

Thiazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, depending on the substituents present.

Scientific Research Applications

Antiviral Compounds

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Anti-fibrosis Activity

A series of novel 2-(pyridin-2-yl) pyrimidine derivatives, including a compound similar to the one , have been synthesized and evaluated for their anti-fibrosis activity. . .

Antimicrobial Activity

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Antitumor Activity

. The compound could potentially be used in the synthesis of these derivatives.

Antiviral Activity

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Synthesis of Chromone-Related Pyrazole Compounds

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